Cas no 59097-23-3 (3-(Methoxycarbonyl)-1,1-dimethyl-4-sulfanylpiperidin-1-ium iodide)

• Product name: 3-(Methoxycarbonyl)-1,1-dimethyl-4-sulfanylpiperidin-1-ium iodide
• CAS No: 59097-23-3
• MF: C₉H₁₈INO₂S
• MW: 331.214193820953
• CID: 2833961
• PubChem ID: 71363732

3-(Methoxycarbonyl)-1,1-dimethyl-4-sulfanylpiperidin-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxycarbonyl)-1,1-dimethyl-4-sulfanylpiperidin-1-ium iodide
• 59097-23-3
• SCHEMBL11762484
• DTXSID80787241

• Inchi： InChI=1S/C9H17NO2S.HI/c1-10(2)5-4-8(13)7(6-10)9(11)12-3;/h7-8H,4-6H2,1-3H3;1H
• InChI Key： DHSSTDKCIZEQQU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 331.01030Da
• Monoisotopic Mass: 331.01030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.3Ų